Cas no 2229539-50-6 (4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol)

4-Bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol is a brominated phenolic compound featuring a cyclopropane substituent with a hydroxymethyl group. Its structural complexity offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The presence of both bromine and methoxy functional groups enhances reactivity, enabling selective modifications for targeted molecular synthesis. The hydroxymethylcyclopropyl moiety contributes to steric and electronic effects, influencing binding affinity in biologically active compounds. This compound is valued for its potential as a building block in medicinal chemistry, where its unique scaffold may aid in the development of novel therapeutics. High purity and stability under standard conditions ensure reliable performance in research and industrial processes.

4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol structure

2229539-50-6 structure

Product Name:4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol

CAS No:2229539-50-6

MF:C₁₁H₁₃BrO₃

MW:273.123122930527

CID:6157551

PubChem ID:165682053

Update Time:2025-06-10

4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol
- EN300-1934092
- 4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol
- 2229539-50-6
- Inchi： 1S/C11H13BrO3/c1-15-9-5-7(12)4-8(10(9)14)11(6-13)2-3-11/h4-5,13-14H,2-3,6H2,1H3
- InChI Key： IFEGAZWAPBUVAF-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)C1(CO)CC1)O)OC

Computed Properties

Exact Mass: 272.00481g/mol
Monoisotopic Mass: 272.00481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 49.7Å²

4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1934092-0.05g	4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol	2229539-50-6	0.05g	$1129.0	2023-09-17
Enamine	EN300-1934092-0.1g	4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol	2229539-50-6	0.1g	$1183.0	2023-09-17
Enamine	EN300-1934092-0.25g	4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol	2229539-50-6	0.25g	$1235.0	2023-09-17
Enamine	EN300-1934092-0.5g	4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol	2229539-50-6	0.5g	$1289.0	2023-09-17
Enamine	EN300-1934092-1.0g	4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol	2229539-50-6	1g	$1343.0	2023-06-01
Enamine	EN300-1934092-2.5g	4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol	2229539-50-6	2.5g	$2631.0	2023-09-17
Enamine	EN300-1934092-5.0g	4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol	2229539-50-6	5g	$3894.0	2023-06-01
Enamine	EN300-1934092-10.0g	4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol	2229539-50-6	10g	$5774.0	2023-06-01
Enamine	EN300-1934092-1g	4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol	2229539-50-6	1g	$1343.0	2023-09-17
Enamine	EN300-1934092-5g	4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol	2229539-50-6	5g	$3894.0	2023-09-17

4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol Related Literature

1. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

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4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

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Additional information on 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol

4-Bromo-2-1-(Hydroxymethyl)cyclopropyl-6-methoxyphenol: A Comprehensive Overview

The compound 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol, identified by the CAS number 2229539-50-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenol ring substituted with bromine, a methoxy group, and a cyclopropyl group bearing a hydroxymethyl substituent. Recent studies have highlighted its role in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents.

The synthesis of 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol involves multi-step reactions, including nucleophilic substitution and cyclization processes. Researchers have optimized these steps to achieve higher yields and better purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been thoroughly investigated, ensuring its suitability for diverse applications.

In terms of pharmacological activity, 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol has demonstrated potent anti-inflammatory properties in preclinical models. Studies published in the last year have shown that it inhibits key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapies.

Moreover, the compound exhibits significant antioxidant activity, which is attributed to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a promising candidate for applications in skincare products and nutraceuticals aimed at combating oxidative damage. Recent research has also explored its potential as a radiosensitizer in cancer therapy, where it enhances the effectiveness of radiation treatment by protecting healthy cells from oxidative damage.

The structural uniqueness of 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol allows for further functionalization to tailor its properties for specific applications. For instance, modifications to the cyclopropyl group or the hydroxymethyl substituent could enhance its bioavailability or target specificity. Collaborative efforts between chemists and pharmacologists are currently underway to explore these possibilities.

In conclusion, 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol (CAS No: 2229539-50-6) is a versatile compound with a wide range of potential applications in medicine and beyond. Its unique structure, combined with recent advancements in synthesis and pharmacological studies, positions it as a valuable asset in the development of innovative therapeutic agents. Continued research will undoubtedly unlock further insights into its capabilities and expand its utility in various fields.